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Compound of Interest

Compound Name: 9-Bromo-10-phenylanthracene

Cat. No.: B179275 Get Quote

Technical Guide: 9-Bromo-10-phenylanthracene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analytical characterization of 9-Bromo-10-phenylanthracene, a key intermediate in the

development of advanced materials for various research applications.

Core Chemical and Physical Properties
9-Bromo-10-phenylanthracene is a halogenated aromatic hydrocarbon. Its core structure,

based on anthracene, makes it a valuable building block in organic synthesis, particularly for

materials used in proteomics research and organic light-emitting diodes (OLEDs).[1] The key

quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Weight 333.23 g/mol

Molecular Formula C₂₀H₁₃Br

CAS Number 23674-20-6

Melting Point 154-155 °C

Boiling Point 449.7±14.0 °C (Predicted)

Appearance Pale yellow to green-yellow powder

Solubility

Insoluble in water. Soluble in hot toluene and

dimethylformamide. Slightly soluble in

Chloroform and Methanol.[2]

Synthesis Workflow
The synthesis of 9-Bromo-10-phenylanthracene is typically a multi-step process. The

following diagram illustrates a common synthetic route, starting from anthracene.
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Step 1: Bromination of Anthracene

Step 2: Suzuki Coupling

Step 3: Bromination of 9-Phenylanthracene

Anthracene

N-Bromosuccinimide (NBS)
Chloroform (CHCl₃)

9-Bromoanthracene

9-Bromoanthracene

Phenylboronic Acid
Pd(PPh₃)₄, K₂CO₃

Toluene, Ethanol

9-Phenylanthracene

9-Phenylanthracene

N-Bromosuccinimide (NBS)
Chloroform (CHCl₃)

9-Bromo-10-phenylanthracene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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